Cas no 1369792-17-5 (Benzoic acid, 2-bromo-6-(dimethylamino)-)

• Product Name: Benzoic acid, 2-bromo-6-(dimethylamino)-
• CAS No: 1369792-17-5
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 5251771
• Update Time: 2025-06-10

Benzoic acid, 2-bromo-6-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-bromo-6-(dimethylamino)-

• Inchi： 1S/C9H10BrNO2/c1-11(2)7-5-3-4-6(10)8(7)9(12)13/h3-5H,1-2H3,(H,12,13)
• InChI Key： RKVUXNQZZKBYKT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(N(C)C)C=CC=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on Benzoic acid, 2-bromo-6-(dimethylamino)-

Benzoic acid, 2-bromo-6-(dimethylamino)- (CAS No. 1369792-17-5): A Comprehensive Overview in Modern Chemical Research

Benzoic acid, 2-bromo-6-(dimethylamino)-, identified by its CAS number 1369792-17-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic amine derivative has garnered attention due to its versatile structural properties and potential applications in medicinal chemistry. The presence of both bromine and dimethylamino substituents on the benzene ring imparts unique reactivity, making it a valuable scaffold for synthesizing biologically active molecules.

The compound’s molecular structure consists of a benzene core substituted at the 2-position with a bromine atom and at the 6-position with a dimethylamino group. This specific arrangement enhances its utility as an intermediate in the synthesis of more complex pharmacophores. The bromine atom, being an electrophilic center, facilitates nucleophilic substitution reactions, while the dimethylamino group contributes to basicity and can participate in hydrogen bonding interactions, which are crucial for drug-receptor binding.

In recent years, Benzoic acid, 2-bromo-6-(dimethylamino)- has been explored in the development of novel therapeutic agents. Its structural motif is reminiscent of many known bioactive compounds, suggesting that derivatives of this molecule could exhibit interesting pharmacological properties. For instance, studies have indicated that aromatic amines with similar substituents may interact with biological targets such as enzymes and receptors, potentially leading to applications in treating neurological disorders or inflammatory conditions.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of small-molecule inhibitors. Researchers have leveraged its reactivity to develop molecules that modulate key signaling pathways implicated in diseases like cancer and autoimmune disorders. The bromine atom at the 2-position allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of increasingly complex structures with tailored biological activities.

The dimethylamino group not only enhances solubility but also influences electronic properties, making it an attractive feature for designing molecules with optimal pharmacokinetic profiles. This balance between lipophilicity and basicity is critical for achieving sufficient blood-brain barrier penetration while maintaining stability in biological systems. Consequently, derivatives of Benzoic acid, 2-bromo-6-(dimethylamino)- are being investigated as candidates for central nervous system (CNS) drugs.

Advances in computational chemistry have further accelerated the exploration of this compound’s potential. Molecular modeling studies suggest that modifications to its structure could improve binding affinity to specific targets. For example, computational screening has identified analogs that may exhibit enhanced selectivity over off-target proteins, reducing side effects associated with current treatments. Such high-throughput virtual screening approaches are becoming indispensable tools in modern drug discovery pipelines.

The synthesis of Benzoic acid, 2-bromo-6-(dimethylamino)- itself presents an interesting challenge due to the need for precise regioselectivity during functionalization. However, recent methodological developments have enabled more efficient access to this intermediate. Catalytic systems designed to control bromination and amination reactions have been particularly successful, allowing chemists to isolate high-purity products suitable for subsequent medicinal chemistry applications.

In conclusion, Benzoic acid, 2-bromo-6-(dimethylamino)- (CAS No. 1369792-17-5) represents a promising scaffold for developing novel therapeutic agents. Its unique structural features—combining electrophilic and nucleophilic centers—make it an invaluable building block for synthetic chemists working on drug discovery. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play an increasingly significant role in addressing unmet medical needs across various therapeutic areas.